Cas no 1421489-45-3 (N-(furan-3-yl)methyl-2-methyl-N-(thiophen-2-yl)methylbenzamide)

• Product Name: N-(furan-3-yl)methyl-2-methyl-N-(thiophen-2-yl)methylbenzamide
• CAS No: 1421489-45-3
• MF: C₁₈H₁₇NO₂S
• MW: 311.39808344841
• CID: 5998102
• PubChem ID: 71804060
• Update Time: 2025-05-25

N-(furan-3-yl)methyl-2-methyl-N-(thiophen-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-3-yl)methyl-2-methyl-N-(thiophen-2-yl)methylbenzamide
• Benzamide, N-(3-furanylmethyl)-2-methyl-N-(2-thienylmethyl)-
• 1421489-45-3
• VU0548370-1
• AKOS024556172
• N-[(furan-3-yl)methyl]-2-methyl-N-[(thiophen-2-yl)methyl]benzamide
• F6415-0813
• N-(furan-3-ylmethyl)-2-methyl-N-(thiophen-2-ylmethyl)benzamide

• Inchi： 1S/C18H17NO2S/c1-14-5-2-3-7-17(14)18(20)19(11-15-8-9-21-13-15)12-16-6-4-10-22-16/h2-10,13H,11-12H2,1H3
• InChI Key： AWEQNGCGBDEQPD-UHFFFAOYSA-N
• SMILES： C(N(CC1C=COC=1)CC1SC=CC=1)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 311.09799996g/mol
• Monoisotopic Mass: 311.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.7Ų

Additional information on N-(furan-3-yl)methyl-2-methyl-N-(thiophen-2-yl)methylbenzamide

N-(furan-3-yl)methyl-2-methyl-N-(thiophen-2-yl)methylbenzamide

The compound with CAS No. 1421489-45-3, known as N-(furan-3-yl)methyl-2-methyl-N-(thiophen-2-yl)methylbenzamide, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which incorporates a benzamide backbone substituted with furan and thiophene moieties, making it a promising candidate for various applications in drug discovery, material synthesis, and chemical catalysis.

Recent studies have highlighted the potential of this compound as a versatile building block in organic synthesis. The presence of both furan and thiophene groups introduces interesting electronic and steric properties, which can be exploited in the design of novel materials with tailored functionalities. For instance, researchers have demonstrated that the compound can serve as a precursor for the synthesis of advanced polymers with enhanced thermal stability and mechanical strength.

In terms of biological applications, N-(furan-3-yl)methyl-2-methyl-N-(thiophen-2-yl)methylbenzamide has shown promise in drug discovery efforts targeting various diseases. Its ability to interact with specific biological targets, such as enzymes and receptors, has been explored in recent clinical studies. For example, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme involved in neurodegenerative diseases, making it a potential lead compound for further drug development.

The synthesis of this compound has also been optimized in recent years, thanks to advancements in catalytic methods and green chemistry practices. A 2023 paper in Organic Letters described a novel approach to synthesizing N-(furan-3 strong>-< strong>ylmethyl strong>) -< strong>2-methyl strong>-< strong>N-(thiophen strong>-< strong>2 strong>-< strong>ylmethylbenzamide strong>) using a palladium-catalyzed coupling reaction. This method not only improves yield but also reduces environmental impact, aligning with current trends toward sustainable chemical processes.

Beyond its chemical and biological applications, this compound has also found use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). A 2023 study in Advanced Materials demonstrated that thin films prepared from this compound exhibit excellent charge transport properties, suggesting its potential for use in next-generation electronic devices.

In conclusion, the compound with CAS No. 1421489-45-3 represents a fascinating intersection of chemistry and material science. Its versatile structure and promising properties have opened up new avenues for research and development across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both scientific understanding and practical applications.